Cas no 1279696-96-6 (1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)-)

• Product Name: 1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)-
• CAS No: 1279696-96-6
• MF: C₁₆H₁₇NO₄S₂
• MW: 351.440481901169
• CID: 4507032
• PubChem ID: 54752481
• Update Time: 2025-10-31

1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)-
• G88469
• 1279696-96-6
• (2R,4S)-4-BENZYL-3-TOSYL-1,2,3-OXATHIAZOLIDINE 2-OXIDE

• Inchi： 1S/C16H17NO4S2/c1-13-7-9-16(10-8-13)23(19,20)17-15(12-21-22(17)18)11-14-5-3-2-4-6-14/h2-10,15H,11-12H2,1H3/t15-,22+/m0/s1
• InChI Key： VKLFRIFLTURBKX-OYHNWAKOSA-N
• SMILES： O1C[C@H](CC2=CC=CC=C2)N(S(C2=CC=C(C)C=C2)(=O)=O)[S@@]1=O

Computed Properties

• Exact Mass: 351.05990037Da
• Monoisotopic Mass: 351.05990037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.3Ų

Additional information on 1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)-

Comprehensive Overview of 1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)- (CAS No. 1279696-96-6)

The compound 1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)- (CAS No. 1279696-96-6) is a chiral sulfonyl derivative with a unique heterocyclic structure. Its molecular framework combines an oxathiazolidine core with a 4-methylphenylsulfonyl group and a phenylmethyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. The stereochemistry, denoted as (2R,4S)-, further enhances its potential for asymmetric synthesis and biological activity modulation.

In recent years, the demand for chiral sulfonamides and sulfonyl derivatives has surged due to their applications in drug discovery and material science. Researchers frequently search for terms like "chiral sulfonyl compounds," "oxathiazolidine derivatives," and "CAS 1279696-96-6 applications" to explore their utility. This compound's structural features align with trends in green chemistry and stereoselective catalysis, addressing the growing need for sustainable and efficient synthetic methodologies.

The 1,2,3-Oxathiazolidine scaffold is notable for its stability and versatility. The incorporation of a 2-oxide moiety enhances its polarity, which is critical for solubility in aqueous systems—a key consideration in drug formulation. Additionally, the (4-methylphenyl)sulfonyl group contributes to its electron-withdrawing properties, influencing reactivity in nucleophilic substitution reactions. These attributes make it a valuable intermediate for designing bioactive molecules and functional materials.

From a synthetic perspective, the compound's (2R,4S)- configuration offers opportunities for enantioselective synthesis, a hot topic in organic chemistry. Queries such as "how to synthesize chiral oxathiazolidines" or "stereocontrol in sulfonyl heterocycles" reflect the scientific community's focus on precision in molecular construction. Its potential as a ligand or catalyst in asymmetric transformations further elevates its relevance in modern research.

Beyond academia, industries exploring high-performance polymers and specialty chemicals show interest in this compound. Its thermal stability and compatibility with polymerization initiators align with advancements in smart materials. Environmental considerations, such as biodegradability and low toxicity, are also addressed by its molecular design, resonating with regulatory trends favoring safer alternatives.

In summary, 1,2,3-Oxathiazolidine, 3-[(4-methylphenyl)sulfonyl]-4-(phenylmethyl)-, 2-oxide, (2R,4S)- (CAS No. 1279696-96-6) exemplifies innovation in heterocyclic chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—underscore its importance in both research and industrial settings. As the scientific landscape evolves, this compound will likely remain a focal point for studies on structure-activity relationships and sustainable synthesis.